N-(2-(2-(1H-pyrazol-1-yl)ethoxy)ethyl)-3-(2-bromophenyl)propanamide

• IUPAC Name: 3-(2-bromophenyl)-N-[2-(2-pyrazol-1-ylethoxy)ethyl]propanamide
• InChI: InChI=1S/C16H20BrN3O2/c17-15-5-2-1-4-14(15)6-7-16(21)18-9-12-22-13-11-20-10-3-8-19-20/h1-5,8,10H,6-7,9,11-13H2,(H,18,21)
• InChI Key: TWSACAHGJSULMT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CCC(=O)NCCOCCN2C=CC=N2)Br
• Molecular Formula: C16H20BrN3O2
• Molecular Weight: 366.25 g/mol
• CAS No.: 2034231-80-4

Description

N-(2-(2-(1H-pyrazol-1-yl)ethoxy)ethyl)-3-(2-bromophenyl)propanamide is a useful research compound. Its molecular formula is C16H20BrN3O2 and its molecular weight is 366.259. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Research in this area focuses on the synthesis of novel compounds with potential anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities. A study by Küçükgüzel et al. (2013) explored the synthesis of celecoxib derivatives, revealing anti-inflammatory and analgesic activities without causing tissue damage in liver, kidney, colon, and brain, compared to untreated controls or celecoxib itself. This suggests a potential for developing therapeutic agents from related chemical structures Ş. Küçükgüzel et al., 2013.

Potential Therapeutic Uses

• Anticancer Applications : New derivatives of 1,3,4-trisubstituted pyrazole demonstrated significant anticancer activity against various human cancer cell lines, including hepatocellular carcinoma HepG2, breast cancer MCF7, and lung carcinoma A549, highlighting the therapeutic potential of pyrazole derivatives Aladdin M. Srour et al., 2018.
• Antibacterial and Antifungal Agents : Compounds with a 2-(6-methoxy-2-naphthyl)propionamide structure, related to the given chemical name, have shown significant antibacterial and antifungal activities. This suggests that modifications to the pyrazole core could yield potent antimicrobial agents M. Helal et al., 2013.

Materials Applications

• Optical Materials : N-Substituted-5-phenyl-1H-pyrazole-4-ethyl carboxylates, related to the core pyrazole structure, have been studied for their optical nonlinearity, indicating potential applications in optical limiting devices. The findings suggest that derivatives of the given compound may also be explored for materials science applications B. Chandrakantha et al., 2013.